Cas no 1807025-72-4 (2,5-Bis(trifluoromethyl)-3-bromobenzylamine)

• Product Name: 2,5-Bis(trifluoromethyl)-3-bromobenzylamine
• CAS No: 1807025-72-4
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4976686
• Update Time: 2025-06-13

2,5-Bis(trifluoromethyl)-3-bromobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-bromobenzylamine

• Inchi： 1S/C9H6BrF6N/c10-6-2-5(8(11,12)13)1-4(3-17)7(6)9(14,15)16/h1-2H,3,17H2
• InChI Key： SYUUKRQYYLOHLN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(CN)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2,5-Bis(trifluoromethyl)-3-bromobenzylamine

Research Briefing on 2,5-Bis(trifluoromethyl)-3-bromobenzylamine (CAS: 1807025-72-4) in Chemical Biology and Pharmaceutical Applications

2,5-Bis(trifluoromethyl)-3-bromobenzylamine (CAS: 1807025-72-4) is a fluorinated benzylamine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a bromine substituent at the 3-position and two trifluoromethyl groups at the 2- and 5-positions, which confer high lipophilicity and metabolic stability, making it a valuable intermediate for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents targeting complex diseases such as cancer and neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2,5-Bis(trifluoromethyl)-3-bromobenzylamine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The trifluoromethyl groups were found to enhance binding affinity to the hydrophobic pocket of BTK, while the bromine atom allowed for further functionalization via cross-coupling reactions. The resulting compounds exhibited nanomolar potency against BTK and demonstrated favorable pharmacokinetic profiles in preclinical models, highlighting the compound's potential in oncology drug development.

Another significant application of this compound was reported in a 2024 Nature Chemical Biology paper, where it served as a precursor for the development of positron emission tomography (PET) tracers targeting the sigma-1 receptor. The researchers introduced a fluorine-18 label at the benzylamine moiety, leveraging the bromine atom for radiochemical incorporation. The resulting tracer showed high selectivity and brain permeability, enabling non-invasive imaging of sigma-1 receptors in neurodegenerative diseases. This study underscores the versatility of 2,5-Bis(trifluoromethyl)-3-bromobenzylamine in radiopharmaceutical design.

From a synthetic chemistry perspective, recent advances in late-stage functionalization have expanded the utility of this compound. A 2023 Organic Letters publication described a palladium-catalyzed C-H activation strategy to diversify the benzylamine scaffold, yielding a library of analogs with varying biological activities. The electron-withdrawing trifluoromethyl groups were found to facilitate regioselective functionalization, offering a robust platform for structure-activity relationship (SAR) studies in medicinal chemistry campaigns.

Despite these promising developments, challenges remain in the large-scale production and purification of 2,5-Bis(trifluoromethyl)-3-bromobenzylamine due to its high fluorine content and potential for polybrominated byproducts. Recent process chemistry innovations, including continuous flow synthesis and cryogenic bromination techniques, have addressed some of these issues, as detailed in a 2024 Chemical Engineering Journal report. These advancements are critical for translating early-stage discoveries into clinically viable candidates.

In conclusion, 2,5-Bis(trifluoromethyl)-3-bromobenzylamine (CAS: 1807025-72-4) represents a multifaceted tool in modern drug discovery, with demonstrated applications in targeted therapeutics, molecular imaging, and combinatorial chemistry. Ongoing research is expected to further elucidate its role in addressing unmet medical needs, particularly in precision medicine paradigms. Future directions may include exploration of its chiral derivatives for asymmetric synthesis and incorporation into bifunctional degraders such as PROTACs, leveraging its unique physicochemical properties for next-generation therapeutics.